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Compound of Interest

Compound Name: 3-Bromobenzyl alcohol

Cat. No.: B105401

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for the purification of 3-Bromobenzyl alcohol.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Bromobenzyl alcohol is provided
below. These values are critical for planning purification procedures.
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Property Value Source(s)
Molecular Formula C7H7BrO [1112][3]
Molecular Weight 187.03 g/mol [1103114]
Appearance Colorless to light yellow liquid [11[2]
Boiling Point 165 °C at 16 mmHg [11[4115]
228-230 °C at 760 mmHg 2]

Melting Point 18-21 °C [2]

Density ~1.56 g/mL at 25 °C [1114]

Refractive Index

n20/D ~1.584

[1]14]

Solubility

Slightly soluble in water

[1](6]

Soluble in common organic

solvents like ethanol and [7]
acetone

Store in a cool, dry, well-
Storage ventilated area in a tightly

sealed container

[8]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 3-Bromobenzyl alcohol?

Al: The two most effective and widely used methods for purifying 3-Bromobenzyl alcohol are:

e Vacuum Distillation: This is the preferred method for large quantities of material that are

already relatively pure (e.g., >90%). Since 3-Bromobenzyl alcohol is a high-boiling liquid,

distillation must be performed under reduced pressure to prevent thermal decompaosition.

 Silica Gel Column Chromatography: This technique is ideal for purifying smaller quantities of

the alcohol or for removing impurities with very similar boiling points. It is highly effective at

separating the target compound from both more polar and less polar contaminants.[9]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.lookchem.com/404.htm
https://www.nanfangchem.com/product_detail_en/id/18.html
https://wap.guidechem.com/msds/15852-73-0.html
https://www.lookchem.com/404.htm
https://wap.guidechem.com/msds/15852-73-0.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/187895
https://www.lookchem.com/404.htm
https://www.nanfangchem.com/product_detail_en/id/18.html
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/187895
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1466508.htm
https://www.nanfangchem.com/product_detail_en/id/18.html
https://www.nanfangchem.com/product_detail_en/id/18.html
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/187895
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/187895
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1466508_EN.htm
https://www.guidechem.com/encyclopedia/3-bromobenzyl-alcohol-dic18769.html
https://ruifuchems.com/
https://www.benchchem.com/product/b105401?utm_src=pdf-body
https://www.benchchem.com/product/b105401?utm_src=pdf-body
https://www.benchchem.com/product/b105401?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Preparation_of_MOM_protected_2_Bromobenzyl_Alcohol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Q2: How do | choose the best purification method for my sample?

A2: The choice depends on the scale of your experiment and the impurity profile of your crude
product. A preliminary analysis by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC) can help guide your decision.
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Pure Product

Are impurities
close-boiling?

Start: Crude Assess Impurity Profile
3-Bromobenzyl alcohol (TLC, GC, or NMR)
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Yes

Action: Lower Bath Temp
- Set to ~20°C above
expected boiling point

Problem:
Decomposition during
Distillation

Action: Improve Vacuum

- Check for leaks
- Use a better pump

Solution:
Stable Distillation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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